Cas no 2225173-17-9 (2-Ethyl-6-cyanopyridine-4-boronic acid)

• Product Name: 2-Ethyl-6-cyanopyridine-4-boronic acid
• CAS No: 2225173-17-9
• MF: C₈H₉BN₂O₂
• MW: 175.98
• CID: 5142142
• PubChem ID: 133634713
• Update Time: 2025-06-11

2-Ethyl-6-cyanopyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-cyanopyridine-4-boronic acid
• (2-Cyano-6-ethylpyridin-4-yl)boronic acid
• 2225173-17-9

• Inchi： 1S/C8H9BN2O2/c1-2-7-3-6(9(12)13)4-8(5-10)11-7/h3-4,12-13H,2H2,1H3
• InChI Key： LYFGTDQLDOYJAK-UHFFFAOYSA-N
• SMILES： C1(CC)=NC(C#N)=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 176.0757077g/mol
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Additional information on 2-Ethyl-6-cyanopyridine-4-boronic acid

Recent Advances in the Application of 2-Ethyl-6-cyanopyridine-4-boronic acid (CAS: 2225173-17-9) in Chemical Biology and Pharmaceutical Research

2-Ethyl-6-cyanopyridine-4-boronic acid (CAS: 2225173-17-9) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and boronic acid functional groups, serves as a critical building block in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its role in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern medicinal chemistry for constructing complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-Ethyl-6-cyanopyridine-4-boronic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study revealed that the boronic acid moiety of the compound enabled efficient coupling with aryl halides, yielding potent BTK inhibitors with improved selectivity and pharmacokinetic properties. These findings underscore the compound's utility in addressing challenges associated with off-target effects in kinase inhibitor therapies.

Another groundbreaking application of 2-Ethyl-6-cyanopyridine-4-boronic acid was reported in the field of targeted protein degradation. A 2024 Nature Chemical Biology publication detailed its incorporation into PROTAC molecules designed to degrade oncogenic proteins. The boronic acid group facilitated the formation of stable ternary complexes between the target protein and the E3 ubiquitin ligase, enhancing degradation efficiency. This approach has shown promise in preclinical models of hematological malignancies, paving the way for potential clinical translation.

Beyond its role in drug discovery, 2-Ethyl-6-cyanopyridine-4-boronic acid has also been explored in chemical biology tools development. A recent ACS Chemical Biology study utilized the compound to design fluorescent probes for real-time monitoring of enzymatic activity in live cells. The cyanopyridine moiety provided an optimal scaffold for fluorophore attachment, while the boronic acid group enabled selective binding to target enzymes. This innovation offers new avenues for studying cellular signaling pathways with high spatial and temporal resolution.

Despite these advancements, challenges remain in optimizing the physicochemical properties of derivatives based on 2-Ethyl-6-cyanopyridine-4-boronic acid. Current research efforts, as highlighted in a 2023 review in Chemical Society Reviews, are focusing on improving the compound's solubility and metabolic stability while maintaining its reactivity. Novel synthetic strategies, including the development of prodrug forms and nanoparticle-based delivery systems, are being investigated to overcome these limitations.

In conclusion, 2-Ethyl-6-cyanopyridine-4-boronic acid (CAS: 2225173-17-9) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug discovery to chemical probe development. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative therapeutic strategies.